Lauryl phosphate

• Molecular Formula: C12H25O4P-2
• Molecular Weight: 264.30 g/mol
• IUPAC Name: dodecyl phosphate
• InChI: InChI=1S/C12H27O4P/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15/h2-12H2,1H3,(H2,13,14,15)/p-2
• InChI Key: TVACALAUIQMRDF-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCCCCCOP(=O)([O-])[O-]

Description

Lauryl phosphate is a useful research compound. Its molecular formula is C12H25O4P-2 and its molecular weight is 264.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Further, the thus recovered 1110 g of phosphoric acid (lower layer (1)+lower layer (2)) contained 5.13 mol (503 g) of orthophosphoric acid and 0.01 mol (2.7 g) of monododecyl phosphate. 183 g (1.4 mol) of 75% phosphoric acid at the foods additive grade were supplemented to the recovered phosphoric acid and concentrated in the same manner as described above to obtain 606 g of 105.1% polyphosphoric acid (6.5 mol converted as orthophosphoric acid). The hue of the polyphosphoric acid showed no change at all, in the hue or the like as compared with that in the phosphoric acid used initially. Further, the polyphosphoric acid was used for the reaction in the same manner as above by dropwise addition into the n-hexane solution (243 g) of 243 g (1.3 mol) of dodecyl alcohol and hydrolysis was carried out. As the result of analysis, 1.275 mol (340.5 g) of monododecyl phosphate, 0.012 mol (5.2 g) of didodecyl phosphate and 5.21 mol (510.6 g) of orthophosphoric acid (99.0% alcohol conversion rate).

Synthesis routes and methods II

Procedure details

To a stirred vessel was added 60 percent w/w of the PEG-5 behenyl phosphate of Example 2 and 40 percent w/w of the lauryl phosphate of Example 1. The vessel contents were heated to 70° C. and allowed to mix for 30 minutes, and then recovered as a mixture of mono- and diester phosphates of PEG-5 behenyl alcohol and lauryl alcohol having an acid value of 169.5 mg KOH.